Iridium

Iridium is a platinum-group metal (PGM) distinguished by its exceptional resistance to corrosion, high melting point, and extreme density.[1][2] As one of the most corrosion-resistant elements known, it is unaffected by most acids, including boiling aqua regia.[3] These baseline properties make it a critical material for applications demanding stability under simultaneous high-temperature, mechanical load, and corrosive chemical attack, such as in single-crystal growth, advanced electrochemistry, and high-performance electronics.[4][5][6]

While other platinum-group metals like platinum (Pt) and ruthenium (Ru) are often considered as alternatives, direct substitution for pure iridium fails in applications where a combination of extreme thermal and chemical stability is non-negotiable. For instance, processes requiring operating temperatures above platinum's melting point (~1768 °C), such as the growth of certain single crystals, cannot use platinum-based hardware.[7] In electrochemical applications like acidic oxygen evolution, ruthenium offers higher initial activity but suffers from poor stability and dissolves, whereas iridium provides the necessary durability for long-term operation.[8][9] Therefore, selecting a lower-cost PGM can lead to premature equipment failure, process contamination, and inconsistent performance, making iridium the enabling material for the most demanding environments.

Superior Thermal Stability for High-Temperature Processing

Iridium provides a significantly higher operational temperature ceiling compared to platinum, a common material for laboratory and industrial crucibles. Its melting point of 2443–2446 °C is approximately 675 °C higher than that of platinum (1768 °C), enabling processes like sapphire Czochralski growth which occurs around 2050 °C—a temperature infeasible for platinum vessels.[7][10]

This thermal advantage is a critical procurement factor for manufacturing high-purity single crystals for the electronics and optics industries, where platinum is not a viable substitute.

Enhanced Durability in Demanding Spark Ignition Applications

In high-performance ignition systems, iridium electrodes demonstrate substantially greater durability than platinum. Iridium exhibits a higher melting point and is significantly stronger, capable of withstanding up to eight times more wear and tear before performance degrades.[11] This superior resistance to erosion and thermal stress makes iridium spark plugs a more reliable choice for demanding industrial and automotive engines, especially where operating temperatures exceed platinum's melting point.[11][12]

For buyers in the automotive and industrial engine sectors, procuring iridium provides longer service intervals, higher reliability, and operational capability in extreme temperature conditions where platinum would fail.

Superior Stability as an Electrocatalyst in Acidic Oxygen Evolution Reaction (OER)

In the acidic oxygen evolution reaction (OER), a key process in proton-exchange membrane water electrolysis (PEMWE), iridium-based catalysts show far greater stability than ruthenium-based counterparts. While Ruthenium dioxide (RuO2) has a lower theoretical overpotential (0.698 V), it is highly prone to dissolution.[13] In contrast, Iridium dioxide (IrO2), formed from iridium metal, demonstrates enhanced stability due to a significantly higher dissolution energy change (>2.9 eV for IrO2 vs. -0.306 eV for RuO2), making it the benchmark for durable acidic OER catalysis.[13][14]

This superior stability is critical for procurement in the green hydrogen industry, as it ensures the long-term operational viability and cost-effectiveness of PEM electrolyzers, where catalyst dissolution leads to performance loss and system failure.

Unique Suitability as a Substrate for Heteroepitaxial Diamond Growth

Iridium is a uniquely effective substrate for the chemical vapor deposition (CVD) of high-quality, single-crystal diamond films. Unlike platinum or silicon, which do not readily dissolve carbon, iridium exhibits a highly favorable carbon dissolution at low concentrations, followed by an instability at higher concentrations (>15 at. %).[15] This specific property facilitates the expulsion of carbon to the surface, enabling the dense and highly oriented nucleation required for creating monocrystalline diamond films for advanced electronics.[15][16]

For buyers in the semiconductor and advanced materials industries, procuring high-purity iridium is essential as it is the enabling substrate for producing large-area, single-crystal diamond wafers, a critical component for next-generation high-power electronics.

Process Hardware: Crucibles for High-Temperature Single Crystal Growth

Based on its melting point of over 2440 °C, pure iridium is the material of choice for crucibles used in the Czochralski or Bridgman-Stockbarger growth of high-melting-point oxide crystals like sapphire and spinels for lasers and optics.[7][17] In these applications, platinum and other PGMs are unsuitable due to their lower thermal limits.

Electrocatalysis: Durable Anodes for PEM Water Electrolyzers

The demonstrated stability of iridium and its oxide in acidic OER environments makes it the preferred catalyst material for anodes in PEM water electrolyzers.[9] Unlike ruthenium, which degrades quickly, iridium's resistance to dissolution ensures the long operational lifetime required for industrial-scale green hydrogen production.[13]

High-Performance Components: Electrodes for Industrial and Automotive Spark Plugs

The superior mechanical wear resistance and high-temperature stability of iridium make it the optimal material for center electrodes in spark plugs for high-compression or high-stress engines.[11] This choice leads to longer component life and more reliable ignition performance compared to platinum-based alternatives.

Advanced Materials: Sputtering Targets and Substrates for Diamond-Based Electronics

High-purity iridium serves as an indispensable precursor material (e.g., sputtering target) for creating the thin-film substrates required for heteroepitaxial growth of single-crystal diamond.[16] Its unique carbon solubility properties are essential for fabricating next-generation diamond semiconductors, a function that other metals like platinum or silicon cannot perform effectively.[15]